Cas no 51143-42-1 (3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine)

• Product Name: 3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
• CAS No: 51143-42-1
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 363134
• PubChem ID: 4737031
• Update Time: 2025-10-13

3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3,4-dimethyl-1-phenyl-
• 4,5-dimethyl-2-phenylpyrazol-3-amine
• 3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
• EN300-1148254
• PUAVVYSZRNWCGP-UHFFFAOYSA-N
• 51143-42-1
• DTXSID10406110
• SCHEMBL2461662
• CS-0223333

• Inchi： 1S/C11H13N3/c1-8-9(2)13-14(11(8)12)10-6-4-3-5-7-10/h3-7H,12H2,1-2H3
• InChI Key： PUAVVYSZRNWCGP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=C(C)C(C)=N1)N

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84